Cas no 59021-09-9 (Pyrazine, 3-(ethylthio)-2,5-dimethyl-)

Pyrazine, 3-(ethylthio)-2,5-dimethyl- structure
59021-09-9 structure
Product Name:Pyrazine, 3-(ethylthio)-2,5-dimethyl-
CAS No:59021-09-9
MF:C8H12N2S
MW:168.259280204773
CID:340129
PubChem ID:20560334
Update Time:2025-04-19

Pyrazine, 3-(ethylthio)-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrazine, 3-(ethylthio)-2,5-dimethyl-
    • 3-ethylsulfanyl-2,5-dimethylpyrazine
    • DTXSID40608726
    • SCHEMBL11336218
    • 3-(Ethylsulfanyl)-2,5-dimethylpyrazine
    • 59021-09-9
    • Inchi: 1S/C8H12N2S/c1-4-11-8-7(3)9-5-6(2)10-8/h5H,4H2,1-3H3
    • InChI Key: WAWFPXRJPRGJRI-UHFFFAOYSA-N
    • SMILES: S(CC)C1C(C)=NC=C(C)N=1

Computed Properties

  • Exact Mass: 168.07226
  • Monoisotopic Mass: 168.07211956g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 51.1Ų

Experimental Properties

  • PSA: 25.78
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